Cas no 1449390-65-1 (H2N-PEG4-Hydrazide)

• Product Name: H2N-PEG4-Hydrazide
• CAS No: 1449390-65-1
• MF: C₁₁H₂₅N₃O₅
• MW: 279.33330321312
• CID: 4700709
• PubChem ID: 118988091
• Update Time: 2025-07-21

H2N-PEG4-Hydrazide Chemical and Physical Properties

Names and Identifiers

• H2N-PEG4-Hydrazide
• AKOS040743488
• DA-69526
• 1449390-65-1
• m-PEG5-Hydrazide
• CS-0116288
• 2,5,8,11,14-pentaoxaheptadecane-17-hydrazide
• 3-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]propanehydrazide
• HY-135921

• Inchi： 1S/C11H25N3O5/c12-2-4-17-6-8-19-10-9-18-7-5-16-3-1-11(15)14-13/h1-10,12-13H2,(H,14,15)
• InChI Key： ZDRIBSUKXCGASO-UHFFFAOYSA-N
• SMILES： O(CCOCCC(NN)=O)CCOCCOCCN

Computed Properties

• Exact Mass: 279.17942091 g/mol
• Monoisotopic Mass: 279.17942091 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 118
• Molecular Weight: 279.33